Cas no 1353967-38-0 (tert-Butyl 2-((pyridin-2-ylthio)methyl)pyrrolidine-1-carboxylate)

• Product name: tert-Butyl 2-((pyridin-2-ylthio)methyl)pyrrolidine-1-carboxylate
• CAS No: 1353967-38-0
• MF: C₁₅H₂₂N₂O₂S
• MW: 294.412382602692
• MDL: MFCD21099086
• CID: 2091345
• PubChem ID: 66570332

tert-Butyl 2-((pyridin-2-ylthio)methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-((pyridin-2-ylthio)methyl)pyrrolidine-1-carboxylate
• tert-Butyl2-((pyridin-2-ylthio)methyl)pyrrolidine-1-carboxylate
• 2-(Pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Boc-2-(Pyridin-2-ylsulfanylmethyl)pyrrolidine
• tert-butyl 2-(pyridin-2-ylsulfanylmethyl)pyrrolidine-1-carboxylate
• DB-250765
• AKOS024463217
• 1353967-38-0

• MDL： MFCD21099086
• Inchi： InChI=1S/C15H22N2O2S/c1-15(2,3)19-14(18)17-10-6-7-12(17)11-20-13-8-4-5-9-16-13/h4-5,8-9,12H,6-7,10-11H2,1-3H3
• InChI Key： OJNXKUHQYKXBTM-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCCC1CSC2=CC=CC=N2

Computed Properties

• Exact Mass: 294.14019912g/mol
• Monoisotopic Mass: 294.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.7Ų

Additional information on tert-Butyl 2-((pyridin-2-ylthio)methyl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-Butyl 2-((pyridin-2-ylthio)methyl)pyrrolidine-1-carboxylate (CAS No. 1353967-38-0)

tert-Butyl 2-((pyridin-2-ylthio)methyl)pyrrolidine-1-carboxylate (CAS No. 1353967-38-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, often referred to by its abbreviated name, features a unique molecular structure combining a pyrrolidine ring, a pyridine-thioether moiety, and a tert-butyl carbamate group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in tert-Butyl 2-((pyridin-2-ylthio)methyl)pyrrolidine-1-carboxylate is driven by its potential applications in medicinal chemistry. Researchers are exploring its utility as a building block for small-molecule inhibitors and ligands targeting various biological pathways. For instance, its pyridine-thioether functionality is known to enhance binding affinity in enzyme inhibition studies, making it a hotspot for designing kinase inhibitors and GPCR modulators. This aligns with current trends in precision medicine, where tailored molecular structures are critical for developing next-generation therapeutics.

From a synthetic chemistry perspective, the compound’s tert-butyl carbamate (Boc) group offers excellent protection for the pyrrolidine nitrogen during multi-step reactions. This feature is particularly valuable in peptide synthesis and heterocyclic chemistry, where selective deprotection strategies are essential. The compound’s stability under mild conditions further enhances its appeal for industrial-scale applications, addressing the demand for cost-effective and scalable synthetic routes.

In the context of green chemistry, tert-Butyl 2-((pyridin-2-ylthio)methyl)pyrrolidine-1-carboxylate has been studied for its compatibility with catalytic methods and solvent-free reactions. As sustainability becomes a priority in chemical manufacturing, researchers are optimizing its synthesis using biocatalysts and microwave-assisted techniques. These innovations not only reduce environmental impact but also improve yield and purity—key metrics for high-throughput screening in drug development.

The compound’s relevance extends to material science, where its thioether linkage and aromatic pyridine ring contribute to the design of functional polymers and coordination complexes. Such materials are investigated for applications in optoelectronics and catalysis, reflecting the interdisciplinary nature of modern chemical research. This versatility positions CAS No. 1353967-38-0 as a compound of interest beyond traditional pharmaceutical domains.

For researchers sourcing tert-Butyl 2-((pyridin-2-ylthio)methyl)pyrrolidine-1-carboxylate, quality and reproducibility are paramount. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Suppliers emphasizing GMP compliance and batch-to-batch consistency are preferred, especially for projects requiring regulatory approval. This underscores the compound’s role in translational research bridging lab-scale discoveries to clinical applications.

In summary, tert-Butyl 2-((pyridin-2-ylthio)methyl)pyrrolidine-1-carboxylate (CAS No. 1353967-38-0) exemplifies the convergence of synthetic innovation and applied science. Its multifaceted applications—from drug design to advanced materials—highlight its importance in contemporary chemistry. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in addressing challenges across healthcare, sustainability, and technology sectors.